Cas no 29430-26-0 (Androst-4-en-3-one,17-[(1-oxo-10-undecenyl)oxy]-, (17b)- (9CI))

• Product name: Androst-4-en-3-one,17-[(1-oxo-10-undecenyl)oxy]-, (17b)- (9CI)
• CAS No: 29430-26-0
• MF: C₃₀H₄₆O₃
• MW: 454.684449672699
• CID: 258957
• PubChem ID: 9846790

Androst-4-en-3-one,17-[(1-oxo-10-undecenyl)oxy]-, (17b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Androst-4-en-3-one,17-[(1-oxo-10-undecenyl)oxy]-, (17b)- (9CI)
• 17beta-Hydroxyandrost-4-en-3-one undecenoate
• 3-oxoandrost-4-en-17-yl undec-10-enoate
• ANDROST-4-EN-3-ONE, 17-((1-OXO-10-UNDECEN-1-YL)OXY)-, (17.BETA.)-
• KU65V22IOU
• EINECS 249-624-7
• SCHEMBL23924151
• TESTOSTERONE UNDECYLENATE [WHO-DD]
• DTXSID10951953
• Testosterone undecylenate
• 29430-26-0
• UNII-KU65V22IOU

• Inchi： InChI=1S/C6H16O2Si/c1-3-4-9(2,5-7)6-8/h7-8H,3-6H2,1-2H3
• InChI Key： CRTUFWNZYJUOTB-UHFFFAOYSA-N
• SMILES： CCC[Si](CO)(C)CO

Computed Properties

• Exact Mass: 454.34469533g/mol
• Monoisotopic Mass: 454.34469533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 43.4Ų